4-cyano-N-(1,2-dihydro-5-acenaphthylenyl)-2-fluorobenzamide

• IUPAC Name: 4-cyano-N-(1,2-dihydroacenaphthylen-5-yl)-2-fluorobenzamide
• InChI: InChI=1S/C20H13FN2O/c21-17-10-12(11-22)4-8-15(17)20(24)23-18-9-7-14-6-5-13-2-1-3-16(18)19(13)14/h1-4,7-10H,5-6H2,(H,23,24)
• InChI Key: AKIBEMPLJWGFFV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=C(C3=CC=CC1=C23)NC(=O)C4=C(C=C(C=C4)C#N)F
• Molecular Formula: C20H13FN2O
• Molecular Weight: 316.3 g/mol

Description

4-cyano-N-(1,2-dihydro-5-acenaphthylenyl)-2-fluorobenzamide, also known as CAFB, is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-cyano-N-(1,2-dihydro-5-acenaphthylenyl)-2-fluorobenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes or ion channels. In cancer cells, this compound has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. In ion channels, this compound has been shown to modulate the activity of certain types of potassium channels, which are involved in the regulation of cell membrane potential.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the specific application. In cancer cells, this compound has been shown to induce cell death and inhibit cell growth. In ion channels, this compound has been shown to modulate the activity of certain types of potassium channels, which can have a range of effects on cell membrane potential and ion flow.

Advantages and Limitations for Lab Experiments

One advantage of 4-cyano-N-(1,2-dihydro-5-acenaphthylenyl)-2-fluorobenzamide is that it is a synthetic compound, which means that it can be easily synthesized in the lab and its properties can be carefully controlled. However, one limitation of this compound is that it is a relatively new compound, and its properties and effects are not yet fully understood. Additionally, this compound may have limited solubility in certain solvents, which can make it difficult to work with in certain lab experiments.

Future Directions

There are many potential future directions for the study of 4-cyano-N-(1,2-dihydro-5-acenaphthylenyl)-2-fluorobenzamide. One area of research could focus on the development of more efficient synthesis methods for this compound, which could enable larger-scale production and more widespread use of the compound. Another area of research could focus on the identification of additional targets for this compound, which could expand its potential applications in medicinal chemistry and pharmacology. Finally, research could focus on the development of this compound-based materials with novel properties and applications in materials science.

Scientific Research Applications

4-cyano-N-(1,2-dihydro-5-acenaphthylenyl)-2-fluorobenzamide has been the subject of scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and materials science. In medicinal chemistry, this compound has been studied as a potential inhibitor of cancer cell growth, and has shown promising results in preclinical studies. In pharmacology, this compound has been studied for its potential as a modulator of ion channels, and has shown activity against certain types of ion channels. In materials science, this compound has been studied for its potential as a building block for the synthesis of novel materials.